Cas no 100874-09-7 (6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione)

• Product Name: 6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione
• CAS No: 100874-09-7
• MF: C₁₄H₁₀BrNO₂
• MW: 304.138702869415
• MDL: MFCD00446027
• CID: 1126698
• PubChem ID: 4209769
• Update Time: 2025-04-20

6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-benz[de]isoquinoline-1,3(2H)-dione, 6-bromo-2-ethyl-
• 6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione
• STL358617
• AKOS000429961
• AS-69634
• 6-bromo-2-ethylbenzo[de]isoquinoline-1,3-dione
• SY125891
• 8-BROMO-3-ETHYL-3-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE
• DTXSID101300276
• W11316
• 6-bromo-2-ethyl-benzo[de]isoquinoline-1,3-dione
• DB-095464
• 100874-09-7
• MFCD00446027
• SCHEMBL2530062
• 4-bromo-n-ethyl-1,8-naphthalimide
• 6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione

• MDL： MFCD00446027
• Inchi： 1S/C14H10BrNO2/c1-2-16-13(17)9-5-3-4-8-11(15)7-6-10(12(8)9)14(16)18/h3-7H,2H2,1H3
• InChI Key： WNFHOJUNEAHMPD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(N(CC)C(C3C=CC=C1C2=3)=O)=O

Computed Properties

• Exact Mass: 302.9895
• Monoisotopic Mass: 302.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives